3-amino-3-(hydroxyimino)propanamide
Overview
Description
3-amino-3-(hydroxyimino)propanamide, also known as AHAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a versatile molecule that can be synthesized using various methods and has been shown to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Copper(II) Complex Formation
3-Amino-3-(hydroxyimino)propanamide derivatives have been studied in the context of complex inorganic chemistry, particularly in the formation of copper(II) complexes. One study describes a dinuclear centrosymmetric copper(II) complex formed from the reaction of copper(II) nitrate and a derivative of this compound. This complex exhibits unique coordination properties, with the copper ions connected by N—O bridging groups and coordinated in a square-pyramidal N4O environment (Buvailo et al., 2012).
Antiviral Activity
The compound has also been explored for its antiviral properties. BAY 38-4766, a derivative of 3-hydroxy-2,2-dimethyl-N-[4({[5-(dimethylamino)-1-naphthyl]sulfonyl}amino)-phenyl]propanamide, is a nonnucleoside inhibitor of cytomegalovirus (CMV) replication, showcasing antiviral activity. It interferes with viral DNA maturation and packaging of monomeric genome lengths, demonstrating a distinct mechanism of action from traditional antivirals (Buerger et al., 2001).
Synthesis of Chiral Nylon 3 Analogs
3-Amino-3-deoxy-2,4,5,6-tetra-O-methyl-D-altronic acid hydrochloride, a derivative, serves as a key intermediate in synthesizing chiral nylon 3 analogs. This demonstrates the compound's role in developing materials with specific chirality, which is valuable in material science and pharmaceuticals (García-Martín et al., 2001).
Development of Bonding Agents
In another study, 3-(bis(2-hydroxyethyl) amino) propanamide, a derivative, was synthesized and characterized. It serves as a bonding agent or intermediate in various chemical processes, highlighting the compound's versatility in industrial applications (Luo-liang, 2010).
properties
IUPAC Name |
(3E)-3-amino-3-hydroxyiminopropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7N3O2/c4-2(6-8)1-3(5)7/h8H,1H2,(H2,4,6)(H2,5,7) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEVNGLBVTSTVSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=NO)N)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(/C(=N\O)/N)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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